Cas no 6203-18-5 (4-Dimethylaminocinnamaldehyde)

• Product Name: 4-Dimethylaminocinnamaldehyde
• CAS No: 6203-18-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD00007002
• CID: 46494
• PubChem ID: 24893878
• Update Time: 2025-09-23

4-Dimethylaminocinnamaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Dimethylamino)phenyl)acrylaldehyde
• p-Dimethylaminocinnamaldehyde
• 4-(Dimethylamino)cinnamaldehyde
• 4-dimethylaminocinnamaldehyde
• DIMETHYLAMINOCINNAMALDEHYDE,4-(RG)
• (2E)-3-(4-(dimethylamino)phenyl)acrylaldehyde
• (E)-3-(4-(dimethylamino)phenyl)acrylaldehyde
• 4-DIMETHYLAMINO CHINAMALDEHYDE
• 4-Dimethylaminociamaldehyde
• 4-Dimethylaminocinnamic aldehyde
• 4-Dimethylcinnamaldehyde
• 4-Dymethylaminocinnamaldehyde
• DIMETHYLAMINOCINNAMA
• DMACA REAGENT
• N,N-dimethyl-4-aminocinnamaldehyde
• P-DimethylAminoCinnamaldehydeGr
• 4-(Dimethylamino)-cinnamaldehyde solution
• DMAC
• DMACA
• 3-[4-(Dimethylamino)phenyl]acrylaldehyde
• 3-[4-(Dimethylamino)phenyl]-2-propenal
• Cinnamaldehyde,p-(dimethylamino)- (6CI,7CI,8CI)
• 3-(4-Dimethylaminophenyl)propenal
• 4-(N,N-Dimethylamino)cinnamaldehyde
• 4-Dimethylaminozimtaldehyde
• NSC 62138
• p-(Dimethylamino)cinnamaldehyde
• p-(Dimethylamino)cinnamic aldehyde
• p-(N,N-Dimethylamino)cinnamaldehyde
• p-Dimethylaminocinnamic aldehyde
• Cinnamaldehyde, p-(dimethylamino)-
• (2E)-3-[4-(dimethylamino)phenyl]prop-2-enal
• 3-(4-(Dimethylamino)phenyl)-2-propenal
• 2-Propenal, 3-[4-(dimethylamino)phenyl]-
• EINECS 228-267-0
• 9RSI7WZ9F0
• D0648
• (PARA-DIMETHYLAMINO)CINNAMALDEHYDE
• SCHEMBL351371
• CHEMBL2299418
• 2-Propenal, 3-[4-(dimethylamino)phenyl]-, (2E)-
• CHEBI:167815
• trans-4-(N,N-dimethylamino)cinnamaldehyde
• CCRIS 3773
• 2-Propenal, 3-(4-(dimethylamino)phenyl)-, (2E)-
• (E)-3-(4-dimethylaminophenyl)prop-2-enal
• EN300-6494221
• UNII-9RSI7WZ9F0
• 6203-18-5
• 2-Propenal, 3-(4-(dimethylamino)phenyl)-, (E)-
• D77810
• Q-200405
• J-610047
• CS-W017445
• SCHEMBL374619
• EN300-250434
• (E)-3-[4-(dimethylamino)phenyl]-2-propenal
• DMACA Reagent, for microbiology
• A833548
• Q5205585
• AKOS003220800
• (E)-4-(dimethylamino)cinnamaldehyde
• 4-(Dimethylamino)cinnamaldehyde, >=98.0% (HPLC)
• DTXSID9022237
• Z3064090061
• F1967-0937
• E-4-(Dimethylamino)cinnamaldehyde
• MFCD00007002
• NS00015088
• 20432-35-3
• 2-Propenal, 3-(4-(dimethylamino)phenyl)-
• AS-14579
• InChI=1/C11H13NO/c1-12(2)11-7-5-10(6-8-11)4-3-9-13/h3-9H,1-2H3/b4-3
• (E)-3-[4-(dimethylamino)phenyl]prop-2-enal
• Cinnamaldehyde, p-(dimethylamino)-, (E)-
• (N,N-dimethylamino)cinnamaldehyde
• 4-(Dimethylamino)cinnamaldehyde, chromogenic reagent for indoles and flavanols
• NSC-62138
• trans-p-(Dimethylamino)cinnamaldehyde
• p-N,N-Dimethylaminocinnamaldehyde
• NSC62138
• 4-(Dimethylamino)cinnamaldehyde,98%
• 4-(Dimethylamino)-trans-cinnamaldehyde; (E)-3-[4-(Dimethylamino)phenyl]-2-propenal; (E)-3-(4-Dimethylaminophenyl)-prop-2-enal; trans-p-(Dimethylamino)cinnamaldehyde;
• STL284482
• 4-Dimethylaminocinnamaldehyde

• MDL： MFCD00007002
• Inchi： 1S/C11H13NO/c1-12(2)11-7-5-10(6-8-11)4-3-9-13/h3-9H,1-2H3/b4-3+
• InChI Key： RUKJCCIJLIMGEP-ONEGZZNKSA-N
• SMILES： O=C/C=C/C1C=CC(=CC=1)N(C)C
• BRN： 972369

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.0582 (rough estimate)
• Melting Point: 139.0 to 142.0 deg-C
• Boiling Point: 328.9°C at 760 mmHg
• Refractive Index: 1.5260 (estimate)
• Solubility: dioxane: 50 mg/mL, clear
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• PSA: 20.31000
• LogP: 1.96470
• Sensitiveness: Air & Light Sensitive
• Solubility: Dissolved in dioxane, 50mg/ml

4-Dimethylaminocinnamaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1789 8/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：−20°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4-Dimethylaminocinnamaldehyde

Comprehensive Guide to 4-Dimethylaminocinnamaldehyde (CAS No. 6203-18-5): Properties, Applications, and Innovations

4-Dimethylaminocinnamaldehyde (CAS No. 6203-18-5), often abbreviated as DMACA, is a versatile organic compound widely recognized for its role in biochemical assays, material science, and synthetic chemistry. This yellow to orange crystalline powder belongs to the class of cinnamaldehyde derivatives, featuring a dimethylamino group that enhances its reactivity and solubility. Researchers and industries value DMACA for its unique chromogenic properties, making it indispensable in proline detection assays and histochemical staining.

In recent years, the demand for 4-Dimethylaminocinnamaldehyde has surged due to its applications in pharmaceutical intermediates and flavoring agents. A trending topic in scientific forums revolves around its potential in green chemistry, where its biodegradable nature aligns with sustainable practices. Users frequently search for "DMACA solubility," "6203-18-5 synthesis," and "4-Dimethylaminocinnamaldehyde safety data," reflecting growing interest in its practical handling and environmental impact.

The compound’s UV-visible absorption spectrum (λ_max ~450 nm) is pivotal for spectrophotometric analysis, particularly in quantifying proline-rich proteins in plant and animal tissues. Innovations in biosensor development have leveraged DMACA’s selective binding affinity, addressing queries like "how to use DMACA for protein detection." Its stability under acidic conditions further expands its utility in diagnostic kits and food quality testing.

From a synthetic perspective, 4-Dimethylaminocinnamaldehyde serves as a precursor for heterocyclic compounds, including quinolines and indoles, which are scaffolds in drug discovery. Laboratories often explore "DMACA reaction mechanisms" or "6203-18-5 suppliers" to optimize workflows. Notably, its compatibility with microwave-assisted synthesis reduces reaction times, a hotspot in high-throughput screening methodologies.

Beyond academia, industries utilize DMACA in dye manufacturing and photoresist formulations, where its conjugated double bonds enhance light sensitivity. Environmental scientists also investigate its degradation pathways, responding to searches like "is 4-Dimethylaminocinnamaldehyde eco-friendly." Regulatory databases confirm its compliance with major REACH and FDA guidelines for non-hazardous use.

In summary, 4-Dimethylaminocinnamaldehyde (CAS No. 6203-18-5) bridges interdisciplinary research with its multifunctional properties. As innovations in analytical chemistry and material science evolve, this compound remains a focal point for both industrial and sustainable applications.